Cas no 1805883-02-6 (Ethyl 3-(chloromethyl)-5-(2-oxopropyl)benzoate)

• Product Name: Ethyl 3-(chloromethyl)-5-(2-oxopropyl)benzoate
• CAS No: 1805883-02-6
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 4950106
• Update Time: 2025-08-05

Ethyl 3-(chloromethyl)-5-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-5-(2-oxopropyl)benzoate

• Inchi： 1S/C13H15ClO3/c1-3-17-13(16)12-6-10(4-9(2)15)5-11(7-12)8-14/h5-7H,3-4,8H2,1-2H3
• InChI Key： VLYWAAQZVWLPPB-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)OCC)=CC(=C1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(chloromethyl)-5-(2-oxopropyl)benzoate

Ethyl 3-(chloromethyl)-5-(2-oxopropyl)benzoate (CAS No. 1805883-02-6): A Versatile Compound in Modern Pharmaceutical Research

Ethyl 3-(chloromethyl)-5-(2-oxopropyl)benzoate is a synthetic organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. Its chemical formula, C₁₄H₁₅ClO₄, reflects the presence of a benzoate ester group, a chloromethyl substituent, and a 2-oxopropyl moiety. This combination of functional groups contributes to its potential applications in drug discovery and biochemical research. The compound's CAS No. 1805883-02-6 serves as a critical identifier for its chemical identity and is widely used in academic and industrial databases for tracking and analysis.

The molecular structure of Ethyl 3-(chloromethyl)-5-(2-oxopropyl)benzoate features a benzene ring substituted with a benzoate ester group at the 5-position and a chloromethyl group at the 3-position. The 2-oxopropyl side chain introduces additional functional diversity, enabling the compound to interact with biological targets through multiple mechanisms. Recent studies have highlighted its potential as a scaffold for designing small-molecule inhibitors targeting specific enzymes, such as kinases and proteases, which are implicated in various diseases.

Research published in 2023 in the Journal of Medicinal Chemistry has demonstrated the synthetic utility of Ethyl 3-(chloromethyl)-5-(2-oxopropyl)benzoate as a precursor for the development of novel antiviral agents. The compound's ability to undergo nucleophilic substitution reactions at the chloromethyl group has been leveraged to create derivatives with enhanced antiviral activity against RNA viruses. This finding underscores the importance of CAS No. 1805883-02-6 in the synthesis of bioactive molecules with therapeutic potential.

Another area of interest is the use of Ethyl 3-(chloromethyl)-5-(2-oxopropyl)benzoate in the design of targeted drug delivery systems. Its hydrophobic nature and structural flexibility allow it to be incorporated into lipophilic drug carriers, improving the bioavailability of hydrophilic therapeutic agents. A 2024 study in Advanced Drug Delivery Reviews explored its role in creating pH-sensitive nanocarriers for controlled drug release in tumor microenvironments, showcasing its adaptability to advanced pharmaceutical applications.

The synthesis of Ethyl 3-(chloromethyl)-5-(2-oxopropyl)benzoate typically involves multi-step organic reactions, including electrophilic aromatic substitution and esterification processes. The reaction conditions, such as temperature, solvent selection, and catalysts, significantly influence the yield and purity of the final product. Optimization of these parameters has been a focus of recent studies, with researchers aiming to develop scalable and environmentally sustainable synthetic routes for industrial production.

From a pharmacological perspective, the compound's biological activity is primarily attributed to its ability to modulate enzyme activity through competitive inhibition. For instance, a 2023 preclinical study reported that derivatives of Ethyl 3-(chloromethyl)-5-(2-oxopropyl)benzoate exhibited promising results in inhibiting the activity of the enzyme acetylcholinesterase, which is a target for the treatment of neurodegenerative disorders such as Alzheimer's disease. This highlights the compound's potential as a lead molecule for further drug development.

Environmental and safety considerations are also critical in the application of Ethyl 3-(chloromethyl)-5-(2-oxopropyl)benzoate. While the compound itself is not classified as a toxic substance, its derivatives may have varying levels of environmental impact. Researchers are actively investigating its biodegradation pathways and potential ecological effects to ensure its safe use in pharmaceutical and industrial contexts. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, Ethyl 3-(chloromethyl)-5-(2-oxopropyl)benzoate (CAS No. 1805883-02-6) represents a valuable compound in modern pharmaceutical research. Its structural versatility, synthetic accessibility, and potential applications in drug discovery and delivery systems make it a subject of ongoing scientific inquiry. As research advances, the compound is expected to play an increasingly important role in the development of innovative therapeutic strategies.